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Compound of Interest

Compound Name: Captan-d6
CAS No.: 1330190-00-5
Cat. No.: B15565400
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of Captan-d6, an isotopically labeled internal standard crucial for the accurate quantification of
the fungicide Captan in various matrices. This document details a plausible synthetic pathway,
experimental protocols, and in-depth characterization data analysis.

Introduction

Captan is a broad-spectrum fungicide widely used in agriculture to control fungal diseases on a
variety of fruits, vegetables, and ornamental plants.[1] Due to its widespread use, regulatory
bodies worldwide monitor its residue levels in food and environmental samples. Accurate and
reliable quantification of Captan is therefore essential. The use of a stable isotope-labeled
internal standard, such as Captan-d6, is the gold standard for quantitative analysis by mass
spectrometry, as it compensates for matrix effects and variations in sample preparation and
instrument response.[1]
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Captan-d6 is the deuterated analog of Captan, where six hydrogen atoms on the cyclohexene
ring are replaced with deuterium atoms. This mass shift allows for its clear differentiation from
the unlabeled Captan in mass spectrometric analyses.

Synthesis of Captan-d6

The synthesis of Captan-d6 is analogous to the industrial synthesis of unlabeled Captan. The
key to producing the deuterated version is the use of a deuterated starting material, 1,2,3,6-
Tetrahydrophthalimide-d6. This precursor is commercially available from various suppliers of
isotopically labeled compounds.

The synthesis proceeds via a condensation reaction between the deuterated
tetrahydrophthalimide and trichloromethylsulfenyl chloride (also known as
perchloromethylmercaptan).

Reaction Scheme:

(1,2,3,6-Tetrahydrophthalimide-d6)

Trichloromethylsulfenyl
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Caption: Synthesis of Captan-d6.
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Detailed Experimental Protocol

This protocol is based on the known synthesis of Captan and is adapted for the preparation of

its deuterated analog.[2]

Materials:

1,2,3,6-Tetrahydrophthalimide-d6

Trichloromethylsulfenyl chloride

Sodium hydroxide (NaOH)

Deionized water

Organic solvent for extraction (e.g., dichloromethane or ethyl acetate)
Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na2S0Oa)

Procedure:

Preparation of the Sodium Salt: In a reaction vessel equipped with a stirrer and a cooling
bath, dissolve 1,2,3,6-Tetrahydrophthalimide-d6 in an aqueous solution of sodium hydroxide
at a molar ratio of approximately 1:1. The mixture is stirred until the solid is completely
dissolved, forming the sodium salt of the deuterated imide. The reaction is typically cooled to
0-10 °C.

Reaction with Trichloromethylsulfenyl Chloride: While maintaining the cool temperature,
slowly add trichloromethylsulfenyl chloride to the reaction mixture with vigorous stirring. The
addition should be controlled to keep the temperature within the desired range. The reaction
is exothermic.

Precipitation and Filtration: Upon completion of the addition, the Captan-dé product will
precipitate out of the aqueous solution as a solid. The reaction mixture is stirred for an
additional period to ensure complete reaction. The solid product is then collected by filtration.
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» Washing: The collected solid is washed with cold deionized water to remove any remaining
salts and impurities.

e Drying: The washed product is dried under vacuum to yield crude Captan-d6.

 Purification (Optional): If necessary, the crude product can be further purified by
recrystallization from a suitable solvent system to achieve the desired purity.

Workflow Diagram:
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Caption: Experimental workflow for Captan-dé synthesis.
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Characterization of Captan-d6

Thorough characterization is essential to confirm the identity, purity, and isotopic enrichment of
the synthesized Captan-d6. The primary analytical techniques employed are Mass
Spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy.

husicochemical :

Property Value

CAS Number 1330190-00-5[1]

Molecular Formula CoH2D6CIzNO2S[1]

Molecular Weight 306.6 g/mol [1]

Appearance White to off-white solid

Purity =98%

Isotopic Enrichment >99% deuterated forms (di-ds)[1]

Mass Spectrometry (MS)

Mass spectrometry is a key technique for confirming the molecular weight and assessing the
isotopic purity of Captan-d6. In electron ionization (EI) mode, Captan and its deuterated analog
typically undergo fragmentation.

Expected Fragmentation Pattern:

The mass spectrum of Captan-d6 is expected to show a molecular ion peak (M*) at m/z
305/307/309, reflecting the isotopic pattern of the three chlorine atoms and the presence of six
deuterium atoms. Key fragment ions would arise from the cleavage of the N-S bond and the

trichloromethyl group.
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lon Proposed Structure Expected m/z (for d6)

[M]*+ CoH2D6CIsNO2S+* 305/307/309

[M - CCI5]* CoH2DsNO2S* 188
Tetrahydrophthalimide-d6

[C4aDsH2C(O)2N]* _ 157
moiety

[CCIsS]* Trichloromethylthio group 149/151/153

[CeH2Ds]* Cyclohexadiene-d6 moiety 86

GC-MS Analysis:

In gas chromatography-mass spectrometry (GC-MS), Captan-d6 serves as an excellent
internal standard for the quantification of Captan.

Parameter Value

~10.00 minutes (under specific GC conditions)

[3]

Typical Retention Time

Quantifier lon (m/z) Typically a prominent and specific fragment ion.

Qualifier lon(s) (M/z) Additional fragment ions to confirm identity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation and for confirming the positions
of deuterium labeling.

1H NMR Spectroscopy:

The *H NMR spectrum of Captan-d6 is expected to be significantly different from that of
unlabeled Captan. The signals corresponding to the protons on the cyclohexene ring will be
absent or greatly diminished due to deuteration. The spectrum would primarily show signals for
the two protons on the bridgehead carbons of the tetrahydrophthalimide ring system.
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Expected Chemical Shift o
Protons Multiplicity

(6, ppm)

Bridgehead CH ~3.0-35 Multiplet

13C NMR Spectroscopy:

The 13C NMR spectrum will show signals for all nine carbon atoms. The carbons attached to
deuterium will exhibit characteristic splitting patterns (due to C-D coupling) and will have
significantly lower intensity compared to the protonated carbons.

Carbon Expected Chemical Shift (5, ppm)
C=0 ~170 - 180
C-Cls ~95 - 105
C=C (deuterated) ~125-135
CH (bridgehead) ~40 - 50
CH:z (deuterated) ~20-30
Applications

The primary application of Captan-d6 is as an internal standard for the quantitative analysis of
Captan residues in various samples, including:

o Agricultural products (fruits, vegetables)
¢ Environmental samples (soil, water)
 Biological matrices

Its use in isotope dilution mass spectrometry (IDMS) ensures high accuracy and precision in
analytical measurements.[1]

Conclusion
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This technical guide has outlined a plausible and detailed pathway for the synthesis of Captan-
d6, based on established chemical principles. The characterization data, derived from mass
spectrometry and NMR spectroscopy, provide a robust framework for confirming the identity
and purity of the synthesized compound. The availability of high-purity Captan-d6 is
indispensable for the accurate monitoring of Captan residues, thereby contributing to food
safety and environmental protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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